1-(benzylsulfonyl)-4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazine

• IUPAC Name: 1-benzylsulfonyl-4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazine
• InChI: InChI=1S/C20H24N6O3S/c1-29-19-9-7-18(8-10-19)26-20(21-22-23-26)15-24-11-13-25(14-12-24)30(27,28)16-17-5-3-2-4-6-17/h2-10H,11-16H2,1H3
• InChI Key: UREXOUKLIXGJCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H24N6O3S
• Molecular Weight: 428.5 g/mol

Description

The compound “1-(benzylsulfonyl)-4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also includes a benzylsulfonyl group, a tetrazolyl group, and a methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a detailed study on this compound, it’s difficult to provide an accurate analysis of its molecular structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. Piperazine rings, for example, are often involved in reactions with acids and bases.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antihypertensive Agents : Researchers have investigated the potential of this compound as an antihypertensive agent due to its structural resemblance to known antihypertensive drugs. .

Photoredox Catalysis

• Cascade Annulation Reactions : In organic synthesis, this compound has been employed in photoredox-catalyzed cascade annulation reactions. For instance, it reacts with sulfonyl chlorides to yield benzothiophenes and benzoselenophenes. .

Chemical Biology and Target Identification

• Chemical Probes : Researchers use small molecules like this compound as chemical probes to investigate protein function. .

Mechanism of Action

The mechanism of action would depend on the biological or chemical system in which the compound is used. Many drugs with a piperazine ring, for example, act as antagonists for certain neurotransmitter receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s used or stored. Proper handling and storage procedures should always be followed when working with chemical compounds.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. It could be of interest in fields like medicinal chemistry, materials science, or chemical biology.